Atorvastatin Lactam Sodium Salt Impurity

• CAS No.: 148217-40-7
• Product Name: Atorvastatin Lactam Sodium Salt Impurity
• Molecular Formula: C33H34FN2O6Na
• Molecular Weight: 596.62
• IUPAC Name: sodium;(3R,5R)-7-[5-(4-fluorophenyl)-2-oxo-4-phenyl-3-(phenylcarbamoyl)-3-propan-2-ylpyrrol-1-yl]-3,5-dihydroxyheptanoate
• Standard InChI: InChI=1S/C33H35FN2O6.Na/c1-21(2)33(31(41)35-25-11-7-4-8-12-25)29(22-9-5-3-6-10-22)30(23-13-15-24(34)16-14-23)36(32(33)42)18-17-26(37)19-27(38)20-28(39)40;/h3-16,21,26-27,37-38H,17-20H2,1-2H3,(H,35,41)(H,39,40);/q;+1/p-1/t26-,27-,33?;/m1./s1
• SMILES: CC(C)C1(C(=C(N(C1=O)CCC(CC(CC(=O)[O-])O)O)C2=CC=C(C=C2)F)C3=CC=CC=C3)C(=O)NC4=CC=CC=C4.[Na+]
• Appearance: White to Off-White Solid
• Melting Point: >150°C
• Description: Atorvastatin Lactam Sodium Salt Impurity is a photodegradation product of Atorvastatin. It is a cyclic impurity of Atorvastatin.
• Purity: > 95%
• Quantity: Milligrams-Grams
• Synonyms: (βR,δR)-5-(4-Fluorophenyl)-2,3-dihydro-β,δ-dihydroxy-3-(1-Methylethyl)-2-oxo-4-phenyl-3-[(phenylaMino)carbonyl]-1H-pyrrole-1-heptanoic Acid SodiuM Salt; Atorvastatin Pyrrolidone Analog (USP)
• PubChem Compound: 71313455
• Last Modified: Nov 11 2021